Cas no 1261893-57-5 (3-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid)

• Product Name: 3-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid
• CAS No: 1261893-57-5
• MF: C₁₃H₁₀O₄S
• MW: 262.281102657318
• MDL: MFCD18319862
• CID: 2761764
• PubChem ID: 53225780
• Update Time: 2025-10-28

3-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Formylthiophen-2-yl)-5-methoxybenzoic acid, 95%
• SCHEMBL15330929
• 1261893-57-5
• DTXSID60689512
• 3-(5-FORMYLTHIOPHEN-2-YL)-5-METHOXYBENZOIC ACID
• MFCD18319862
• 3-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid

• MDL： MFCD18319862
• Inchi： 1S/C13H10O4S/c1-17-10-5-8(4-9(6-10)13(15)16)12-3-2-11(7-14)18-12/h2-7H,1H3,(H,15,16)
• InChI Key： XHCZDFBEGGNBNX-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 262.02997997Da
• Monoisotopic Mass: 262.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid

Introduction to 3-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid (CAS No: 1261893-57-5)

3-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261893-57-5, is a significant compound in the realm of pharmaceutical chemistry and synthetic biology. This molecule, featuring a conjugated system of a thiophene ring and a benzoic acid moiety, has garnered attention due to its structural versatility and potential biological activities. The presence of both a formyl group and a methoxy substituent enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

The thiophen-2-yl group in the molecular structure imparts unique electronic properties, enabling interactions with biological targets that are distinct from those of simpler aromatic compounds. This characteristic has been exploited in the development of novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions. Recent studies have highlighted the role of thiophene derivatives in modulating enzyme activity and receptor binding, suggesting that 3-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid could serve as a precursor for designing next-generation drugs.

From a synthetic perspective, the formyl group in 3-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid provides multiple avenues for functionalization. It can undergo condensation reactions with amino compounds to form Schiff bases, which are known for their diverse biological activities. Additionally, the formyl group can be reduced to an alcohol or further oxidized to an aldehyde, expanding its utility in constructing more complex scaffolds. The methoxy group, on the other hand, stabilizes the molecule while also influencing its solubility and metabolic pathways, making it an ideal candidate for further derivatization.

In the context of contemporary research, 3-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid has been explored for its potential applications in photodynamic therapy (PDT). The conjugated system of the thiophene and benzene rings can absorb light at specific wavelengths, generating reactive oxygen species (ROS) that can selectively target diseased cells. Preliminary studies have demonstrated that derivatives of this compound exhibit photocytotoxic effects on cancer cell lines while maintaining low toxicity towards normal cells. This finding underscores the importance of 3-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid as a building block for developing novel PDT agents.

The integration of computational chemistry and machine learning has further accelerated the exploration of 3-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid's potential. Advanced modeling techniques have been employed to predict its interactions with biological targets, providing insights into its mechanism of action. These computational approaches have complemented experimental efforts, allowing researchers to design more targeted derivatives with enhanced efficacy and reduced side effects. The synergy between experimental synthesis and computational prediction has been instrumental in advancing the field of medicinal chemistry.

Moreover, the environmental impact of using 3-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid as an intermediate has been a point of consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods have been particularly promising in this regard, offering efficient pathways to produce this compound while adhering to sustainable practices. Such innovations align with global initiatives aimed at promoting green chemistry and reducing the ecological footprint of pharmaceutical manufacturing.

The versatility of 3-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid extends beyond pharmaceutical applications. In material science, its ability to form stable conjugated systems has made it useful in developing organic semiconductors and light-emitting diodes (LEDs). The unique electronic properties of thiophene derivatives contribute to their performance in these applications, highlighting the broader significance of this compound beyond traditional drug discovery.

As research continues to evolve, the potential uses of 3-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid are likely to expand further. Collaborative efforts between academia and industry are essential in translating laboratory findings into practical applications that benefit society. By leveraging cutting-edge technologies and innovative methodologies, scientists can unlock new possibilities for this versatile compound, driving advancements in health care and technology.